Cas no 796845-50-6 (3-(1-methyl-1H-pyrazol-5-yl)propanoic acid)

3-(1-methyl-1H-pyrazol-5-yl)propanoic acid structure

796845-50-6 structure

Product Name:3-(1-methyl-1H-pyrazol-5-yl)propanoic acid

CAS No:796845-50-6

MF:C₇H₁₀N₂O₂

MW:154.166501522064

MDL:MFCD06808507

CID:1077978

PubChem ID:19622632

Update Time:2024-10-27

3-(1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-Methyl-2H-pyrazol-3-yl)-propionic acid
- 3-(1-METHYL-1H-PYRAZOL-5-YL)PROPANOIC ACID
- 1-Methyl-1H-pyrazole-5-propanoic acid (ACI)
- 3-(2-Methyl-2H-pyrazol-3-yl)propionic acid
- 3-(1-methyl-1H-pyrazol-5-yl)propanoic acid
- MDL： MFCD06808507
- Inchi： 1S/C7H10N2O2/c1-9-6(4-5-8-9)2-3-7(10)11/h4-5H,2-3H2,1H3,(H,10,11)
- InChI Key： BNIMNWBBWQHMIM-UHFFFAOYSA-N
- SMILES： O=C(CCC1N(C)N=CC=1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3

3-(1-methyl-1H-pyrazol-5-yl)propanoic acid Security Information

HazardClass：IRRITANT

3-(1-methyl-1H-pyrazol-5-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM110685-100mg	3-(1-methyl-1H-pyrazol-5-yl)propanoic acid	796845-50-6	95+%	100mg	$173	2021-08-06
Chemenu	CM110685-250mg	3-(1-methyl-1H-pyrazol-5-yl)propanoic acid	796845-50-6	95+%	250mg	$250	2021-08-06
Chemenu	CM110685-1g	3-(1-methyl-1H-pyrazol-5-yl)propanoic acid	796845-50-6	95+%	1g	$578	2021-08-06
TRC	M670165-50mg	3-(1-methyl-1H-pyrazol-5-yl)propanoic acid	796845-50-6		50mg	$ 50.00	2022-06-03
TRC	M670165-100mg	3-(1-methyl-1H-pyrazol-5-yl)propanoic acid	796845-50-6		100mg	$ 70.00	2022-06-03
TRC	M670165-500mg	3-(1-methyl-1H-pyrazol-5-yl)propanoic acid	796845-50-6		500mg	$ 275.00	2022-06-03
Chemenu	CM110685-100mg	3-(1-methyl-1H-pyrazol-5-yl)propanoic acid	796845-50-6	95%+	100mg	$62	2024-07-23
Chemenu	CM110685-250mg	3-(1-methyl-1H-pyrazol-5-yl)propanoic acid	796845-50-6	95%+	250mg	$106	2024-07-23
Chemenu	CM110685-1g	3-(1-methyl-1H-pyrazol-5-yl)propanoic acid	796845-50-6	95%+	1g	$211	2024-07-23
abcr	AB413180-500 mg	3-(1-Methyl-1H-pyrazol-5-yl)propanoic acid	796845-50-6		500MG	€313.80	2023-02-03

3-(1-methyl-1H-pyrazol-5-yl)propanoic acid Production Method

Production Method 1

796845-48-2

796845-50-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 2 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, 70 °C; 70 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

Structural requirements for the stability of novel cephalosporins to AmpC β-lactamase based on 3D-structure

Murano, Kenji; et al, Bioorganic & Medicinal Chemistry, 2008, 16(5), 2261-2275

Production Method 2

796845-49-3

796845-50-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, 70 °C; 70 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

Structural requirements for the stability of novel cephalosporins to AmpC β-lactamase based on 3D-structure

Murano, Kenji; et al, Bioorganic & Medicinal Chemistry, 2008, 16(5), 2261-2275

Production Method 3

867-13-0

27258-33-9

796845-50-6

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; cooled; 1 h, cooled
1.2 Solvents: Tetrahydrofuran ; 1.5 h, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 2 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, 70 °C; 70 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

Structural requirements for the stability of novel cephalosporins to AmpC β-lactamase based on 3D-structure

Murano, Kenji; et al, Bioorganic & Medicinal Chemistry, 2008, 16(5), 2261-2275